![molecular formula C7H10N2O2 B1451451 Methyl 5-(aminomethyl)-1H-pyrrole-2-carboxylate CAS No. 263382-27-0](/img/structure/B1451451.png)
Methyl 5-(aminomethyl)-1H-pyrrole-2-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the pyrrole ring, followed by the introduction of the aminomethyl and methyl carboxylate groups. Pyrrole rings can be synthesized through several methods, including the Knorr pyrrole synthesis, the Paal-Knorr synthesis, and the Hantzsch pyrrole synthesis .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrrole ring, which is a planar, aromatic ring. The aminomethyl group would be a substituent on the ring, and the methyl carboxylate would likely be attached to the nitrogen in the ring .
Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the pyrrole ring, which is electron-rich and can participate in electrophilic aromatic substitution reactions. The aminomethyl and methyl carboxylate groups could also influence the compound’s reactivity .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylate and aminomethyl groups could enhance its solubility in water .
Scientific Research Applications
An Isoxazole Strategy for α-Aminopyrrole Derivatives
Methyl 5-(aminomethyl)-1H-pyrrole-2-carboxylate demonstrates its utility in the synthesis of α-aminopyrrole derivatives through a process involving cyanide Michael addition, methylation, and a domino reductive isoxazole-pyrrole transformation. This synthesis pathway highlights the compound's potential in producing pyrrole-containing products with diverse functional groups, showcasing its versatile reactivity (Galenko et al., 2019).
Metal/Organo Relay Catalysis in One-Pot Synthesis
The compound serves as a substrate in one-pot synthesis pathways catalyzed by metal/organo relay systems. This methodology allows the introduction of substituents at the pyrrole nitrogen, indicating the compound's ability to form structurally diverse pyrrole derivatives (Galenko et al., 2015).
Synthesis of Chlorinated Pyrroles
This compound is used in the synthesis of chlorinated pyrroles, demonstrating its role in forming pyrrole derivatives that are functionally diverse and potentially significant for their physiological activities (Verniest et al., 2005).
Anion Recognition and Supramolecular Chemistry
Anion Recognition Properties
The compound forms the basis of acyclic anion receptors, showing high affinity and selectivity for anions. This attribute, primarily due to intramolecular hydrogen bonds and rigid molecular geometry, suggests its potential in applications like sensor technology or molecular recognition (Zhang et al., 2007).
Pyrrole-2-carboxylate Dimer in Crystal Engineering
This compound contributes to the formation of a robust supramolecular synthon, highlighting its role in self-assembly processes and crystal engineering. This indicates its potential in designing new materials with specific molecular architectures (Yin & Li, 2006).
Biological Activity and Applications
Synthesis of Antimicrobial Agents
The compound has been used as a precursor in synthesizing various antimicrobial agents, illustrating its relevance in medicinal chemistry and potential for contributing to the development of new therapeutic agents (Hublikar et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 5-(aminomethyl)-1H-pyrrole-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c1-11-7(10)6-3-2-5(4-8)9-6/h2-3,9H,4,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNERWJGKTKYMRU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(N1)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90665086 | |
Record name | Methyl 5-(aminomethyl)-1H-pyrrole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90665086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
263382-27-0 | |
Record name | Methyl 5-(aminomethyl)-1H-pyrrole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90665086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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